Cas no 2782422-08-4 (2-(4-methanesulfonyl-1,4-diazepan-1-yl)-N-(3-methylphenyl)acetamide)
2-(4-methanesulfonyl-1,4-diazepan-1-yl)-N-(3-methylphenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-methanesulfonyl-1,4-diazepan-1-yl)-N-(3-methylphenyl)acetamide
- 2782422-08-4
- AKOS040878709
- F6802-6709
- Hexahydro-N-(3-methylphenyl)-4-(methylsulfonyl)-1H-1,4-diazepine-1-acetamide
-
- Inchi: 1S/C15H23N3O3S/c1-13-5-3-6-14(11-13)16-15(19)12-17-7-4-8-18(10-9-17)22(2,20)21/h3,5-6,11H,4,7-10,12H2,1-2H3,(H,16,19)
- InChI Key: WYDFDONPDWZGJQ-UHFFFAOYSA-N
- SMILES: N1(CC(NC2=CC=CC(C)=C2)=O)CCCN(S(C)(=O)=O)CC1
Computed Properties
- Exact Mass: 325.14601278g/mol
- Monoisotopic Mass: 325.14601278g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 475
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 78.1Ų
Experimental Properties
- Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 14.65±0.70(Predicted)
2-(4-methanesulfonyl-1,4-diazepan-1-yl)-N-(3-methylphenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6802-6709-2μmol |
2-(4-methanesulfonyl-1,4-diazepan-1-yl)-N-(3-methylphenyl)acetamide |
2782422-08-4 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6802-6709-5μmol |
2-(4-methanesulfonyl-1,4-diazepan-1-yl)-N-(3-methylphenyl)acetamide |
2782422-08-4 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6802-6709-10μmol |
2-(4-methanesulfonyl-1,4-diazepan-1-yl)-N-(3-methylphenyl)acetamide |
2782422-08-4 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6802-6709-20μmol |
2-(4-methanesulfonyl-1,4-diazepan-1-yl)-N-(3-methylphenyl)acetamide |
2782422-08-4 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6802-6709-1mg |
2-(4-methanesulfonyl-1,4-diazepan-1-yl)-N-(3-methylphenyl)acetamide |
2782422-08-4 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6802-6709-2mg |
2-(4-methanesulfonyl-1,4-diazepan-1-yl)-N-(3-methylphenyl)acetamide |
2782422-08-4 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6802-6709-3mg |
2-(4-methanesulfonyl-1,4-diazepan-1-yl)-N-(3-methylphenyl)acetamide |
2782422-08-4 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6802-6709-4mg |
2-(4-methanesulfonyl-1,4-diazepan-1-yl)-N-(3-methylphenyl)acetamide |
2782422-08-4 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6802-6709-5mg |
2-(4-methanesulfonyl-1,4-diazepan-1-yl)-N-(3-methylphenyl)acetamide |
2782422-08-4 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6802-6709-10mg |
2-(4-methanesulfonyl-1,4-diazepan-1-yl)-N-(3-methylphenyl)acetamide |
2782422-08-4 | 10mg |
$118.5 | 2023-09-07 |
2-(4-methanesulfonyl-1,4-diazepan-1-yl)-N-(3-methylphenyl)acetamide Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on 2-(4-methanesulfonyl-1,4-diazepan-1-yl)-N-(3-methylphenyl)acetamide
Comprehensive Overview of 2-(4-methanesulfonyl-1,4-diazepan-1-yl)-N-(3-methylphenyl)acetamide (CAS No. 2782422-08-4)
2-(4-methanesulfonyl-1,4-diazepan-1-yl)-N-(3-methylphenyl)acetamide, identified by its CAS number 2782422-08-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a 1,4-diazepane core with a methanesulfonyl group and an acetamide linkage, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural versatility and bioactive properties, which align with current trends in targeting GPCRs (G-protein-coupled receptors) and kinase inhibitors.
The compound’s synthetic pathway and mechanism of action are key areas of exploration, especially in the context of precision medicine and personalized therapeutics. With the rise of AI-driven drug design and computational chemistry, 2782422-08-4 has been studied for its binding affinity and selectivity toward specific biological targets. Its 4-methanesulfonyl moiety is notable for enhancing solubility and metabolic stability, addressing common challenges in small-molecule drug development.
In recent years, the demand for novel heterocyclic compounds like 2-(4-methanesulfonyl-1,4-diazepan-1-yl)-N-(3-methylphenyl)acetamide has surged, driven by advancements in high-throughput screening and fragment-based drug discovery. The compound’s diazepane scaffold is frequently highlighted in literature for its role in modulating central nervous system (CNS) disorders, though its exact pharmacological profile remains under investigation. This aligns with growing public interest in neurodegenerative disease treatments and mental health therapeutics.
From a chemical synthesis perspective, CAS 2782422-08-4 exemplifies modern strategies in green chemistry, with researchers optimizing routes to minimize waste and improve yield. Its N-(3-methylphenyl)acetamide segment is often compared to similar structures in non-steroidal anti-inflammatory drugs (NSAIDs), sparking discussions about its potential anti-inflammatory or analgesic effects. However, rigorous in vitro and in vivo studies are needed to validate these hypotheses.
The compound’s nomenclature, including its IUPAC name and CAS registry number, is critical for accurate database indexing and patent filings. As intellectual property battles intensify in the pharmaceutical industry, precise identification of 2782422-08-4 ensures compliance with regulatory standards and avoids generic drug conflicts. This is particularly relevant given the increasing focus on orphan drugs and rare disease treatments.
Emerging technologies like cryo-EM and X-ray crystallography have enabled deeper insights into the molecular interactions of 2-(4-methanesulfonyl-1,4-diazepan-1-yl)-N-(3-methylphenyl)acetamide. These techniques are pivotal for understanding its conformational dynamics and target engagement, topics frequently searched by professionals in structural biology and medicinal chemistry forums.
In summary, CAS 2782422-08-4 represents a compelling case study in the intersection of chemical innovation and therapeutic potential. Its multifaceted applications—from drug design to material science—reflect broader industry shifts toward multidisciplinary research. As scientific communities prioritize sustainable synthesis and targeted delivery systems, this compound is poised to remain a focal point in academic and industrial research.
2782422-08-4 (2-(4-methanesulfonyl-1,4-diazepan-1-yl)-N-(3-methylphenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)